Cas no 2580201-60-9 (2-{[(Benzyloxy)carbonyl][(3,4-dimethoxyphenyl)methyl]amino}acetic acid)

• Product Name: 2-{[(Benzyloxy)carbonyl][(3,4-dimethoxyphenyl)methyl]amino}acetic acid
• CAS No: 2580201-60-9
• MF: C₁₉H₂₁NO₆
• MW: 359.37314581871
• CID: 6070254
• PubChem ID: 165886040
• Update Time: 2025-06-11

2-{[(Benzyloxy)carbonyl][(3,4-dimethoxyphenyl)methyl]amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2580201-60-9
• EN300-27724494
• 2-{[(benzyloxy)carbonyl][(3,4-dimethoxyphenyl)methyl]amino}acetic acid
• 2-{[(Benzyloxy)carbonyl][(3,4-dimethoxyphenyl)methyl]amino}acetic acid

• Inchi： 1S/C19H21NO6/c1-24-16-9-8-15(10-17(16)25-2)11-20(12-18(21)22)19(23)26-13-14-6-4-3-5-7-14/h3-10H,11-13H2,1-2H3,(H,21,22)
• InChI Key： JLAPWFCEXLDYQF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC(=O)O)CC1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 359.13688739g/mol
• Monoisotopic Mass: 359.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 85.3Ų

Additional information on 2-{[(Benzyloxy)carbonyl][(3,4-dimethoxyphenyl)methyl]amino}acetic acid

Professional Introduction to 2-{[(Benzyloxycarbonyl)[(3,4-dimethoxyphenylmethyl)amino]acetic acid} (CAS No. 2580201-60-9)

2-{[(Benzyloxycarbonyl)[(3,4-dimethoxyphenylmethyl)amino]acetic acid}, identified by its Chemical Abstracts Service (CAS) number 2580201-60-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules known for their potential applications in drug development, particularly in the synthesis of active pharmaceutical ingredients (APIs) and as intermediates in the creation of bioactive molecules.

The structural framework of 2-{[(Benzyloxycarbonyl)[(3,4-dimethoxyphenylmethyl)amino]acetic acid} is characterized by the presence of a benzyloxy carbonyl group and an N-(3,4-dimethoxyphenylmethyl) amino side chain, both of which are strategically positioned to enhance its reactivity and utility in synthetic chemistry. The benzyloxy carbonyl moiety is a well-known protecting group in peptide synthesis, while the 3,4-dimethoxyphenyl aromatic ring system introduces hydrophobicity and potential metabolic stability, making it an attractive scaffold for drug-like molecules.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The 3,4-dimethoxyphenyl moiety, in particular, has been extensively studied for its role in modulating biological pathways. For instance, derivatives of this aromatic system have shown promise in the development of kinase inhibitors and other targeted therapies. The combination of these structural features in 2-{[(Benzyloxycarbonyl)[(3,4-dimethoxyphenylmethyl)amino]acetic acid} suggests that it could serve as a versatile building block for constructing more complex pharmacophores.

The compound's potential applications extend to the field of medicinal chemistry, where it can be used as a precursor for synthesizing novel analogs with improved solubility, bioavailability, and target specificity. The benzyloxy carbonyl group can be selectively removed under mild conditions, allowing for further functionalization of the molecule. This property makes it particularly useful in multi-step synthetic routes where controlled reactivity is essential.

Recent advancements in computational chemistry have also highlighted the importance of molecular descriptors in predicting pharmacological activity. The presence of the 3,4-dimethoxyphenyl ring and the benzyloxy carbonyl group imparts specific electronic and steric properties to the molecule, which can be leveraged to optimize its interactions with biological targets. High-throughput virtual screening (HTVS) and molecular docking studies have shown that compounds with similar structural motifs often exhibit favorable binding affinities to enzymes and receptors involved in disease pathways.

Moreover, the synthesis of 2-{[(Benzyloxycarbonyl)[(3,4-dimethoxyphenylmethyl)amino]acetic acid} can be achieved through well-established synthetic protocols, ensuring scalability and reproducibility. The use of advanced catalytic systems and green chemistry principles has further enhanced the efficiency of these synthetic routes. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the 3,4-dimethoxyphenylmethyl moiety with high regioselectivity and yield.

In conclusion, 2-{[(Benzyloxycarbonyl)[(3,4-dimethoxyphenylmethyl)amino]acetic acid represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and favorable chemical properties make it an ideal candidate for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play a significant role in the next generation of drug discovery efforts.